Cas no 922721-60-6 (Methanesulfonic acid, 1,1,1-trifluoro-, 2-(2-butyn-1-yloxy)ethyl ester)

• Product Name: Methanesulfonic acid, 1,1,1-trifluoro-, 2-(2-butyn-1-yloxy)ethyl ester
• CAS No: 922721-60-6
• MF: C₇H₉F₃O₄S
• MW: 246.204171895981
• CID: 739525
• PubChem ID: 71446238
• Update Time: 2025-04-19

Methanesulfonic acid, 1,1,1-trifluoro-, 2-(2-butyn-1-yloxy)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, 1,1,1-trifluoro-, 2-(2-butyn-1-yloxy)ethyl ester
• 2-but-2-ynoxyethyl trifluoromethanesulfonate
• 922721-60-6
• 2-[(But-2-yn-1-yl)oxy]ethyl trifluoromethanesulfonate
• DTXSID50854732

• Inchi： 1S/C7H9F3O4S/c1-2-3-4-13-5-6-14-15(11,12)7(8,9)10/h4-6H2,1H3
• InChI Key： CWIUUCVOMFUYTJ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OCCOCC#CC

Computed Properties

• Exact Mass: 246.01736442g/mol
• Monoisotopic Mass: 246.01736442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61Ų